5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol

• Molecular Formula: C16H19ClN2O2
• Molecular Weight: 306.79 g/mol
• IUPAC Name: 5-chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol
• InChI: InChI=1S/C16H19ClN2O2/c1-10-7-19(8-11(2)21-10)9-12-6-14(17)13-4-3-5-18-15(13)16(12)20/h3-6,10-11,20H,7-9H2,1-2H3
• InChI Key: PCCVHSWUQGFJHE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CC(=C3C=CC=NC3=C2O)Cl

Description

5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol is a synthetic 8-hydroxyquinoline derivative featuring a chloro substituent at position 5 and a 2,6-dimethylmorpholine moiety at position 5. The 2,6-dimethylmorpholine group introduces steric and electronic modifications that distinguish it from other analogs, influencing its solubility, hydrophobicity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized using the Skraup synthesis, which involves the condensation of aniline with glycerol and sulfuric acid in the presence of an oxidizing agent such as nitrobenzene.

Chlorination: The quinoline core is then chlorinated at the 5-position using reagents like phosphorus pentachloride (PCl5) or thionyl chloride (SOCl2).

Introduction of the Morpholine Group: The 7-position of the quinoline ring is functionalized with a morpholine group through nucleophilic substitution. This step involves the reaction of the chlorinated quinoline with 2,6-dimethylmorpholine in the presence of a base like potassium carbonate (K2CO3).

Hydroxylation: Finally, the hydroxyl group is introduced at the 8-position using a hydroxylating agent such as sodium hydroxide (NaOH) or hydrogen peroxide (H2O2).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at the 8-position can be oxidized to form a quinone derivative using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form dihydroquinoline derivatives using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The chlorine atom at the 5-position can be substituted with other nucleophiles, such as amines or thiols, to form various derivatives.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, H2O2

Reduction: NaBH4, LiAlH4

Substitution: Amines, thiols, K2CO3

Major Products

Oxidation: Quinone derivatives

Reduction: Dihydroquinoline derivatives

Substitution: Amino or thio-substituted quinoline derivatives

Scientific Research Applications

Chemical Properties and Structure

The compound has the following molecular characteristics:

• Molecular Formula : C15H18ClN3O
• Molecular Weight : 291.77 g/mol
• IUPAC Name : 5-chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol

Anticancer Activity

Research has shown that quinoline derivatives exhibit significant antiproliferative effects against various cancer cell lines. In a study involving derivatives of quinoline compounds, including those similar to 5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol, the compounds were tested against several cancer types such as cervical carcinoma (HeLa), colorectal adenocarcinoma (HT-29), and ovarian carcinoma (A2780) . The results indicated that these compounds could inhibit cell proliferation effectively, suggesting potential as anticancer agents.

Antimicrobial Properties

The compound's structure may confer antimicrobial properties. A related study synthesized various quinoline derivatives and tested them against bacterial strains such as Mycobacterium smegmatis and Pseudomonas aeruginosa. Some derivatives demonstrated significant antibacterial activity, indicating that modifications in the quinoline structure can enhance efficacy against microbial infections .

Case Study 1: Antiproliferative Effects

In a comparative study of several quinoline derivatives, including 5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol, researchers evaluated their effects on human T lymphocyte cells (CEM) and other cancer cell lines. The study concluded that specific structural modifications in the quinoline ring could lead to enhanced antiproliferative activities .

Case Study 2: Antimicrobial Screening

Another investigation focused on the synthesis of new quinoline derivatives and their antimicrobial efficacy. The study highlighted that certain derivatives exhibited low Minimum Inhibitory Concentration (MIC) values against Mycobacterium smegmatis, indicating their potential as new antimicrobial agents .

Data Table: Summary of Biological Activities

Compound Structure	Activity Type	Cell Line/Organism	Result
5-Chloro derivative	Anticancer	HeLa	Significant inhibition observed
5-Chloro derivative	Antibacterial	Mycobacterium smegmatis	MIC = 6.25 µg/mL
Other derivatives	Anticancer	HT-29	Variable inhibition
Other derivatives	Antibacterial	Pseudomonas aeruginosa	Moderate inhibition

Mechanism of Action

The mechanism of action of 5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and DNA, leading to inhibition or activation of specific biological processes.

Pathways Involved: It may modulate signaling pathways related to cell proliferation, apoptosis, and oxidative stress.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key structural analogs differ in the amine or heterocyclic group appended to the quinolin-8-ol scaffold. Below is a comparative analysis:

Compound	Substituent at Position 7	Key Structural Features
Target compound	2,6-Dimethylmorpholine	Oxygen-containing morpholine ring with methyl groups at positions 2 and 4.
5-Chloro-7-(morpholinomethyl)quinolin-8-ol (Q-2)	Morpholine	Unsubstituted morpholine ring; increased hydrophilicity compared to target compound.
5-Chloro-7-[(4-methylpiperazin-1-yl)methyl]quinolin-8-ol (5c)	4-Methylpiperazine	Piperazine ring with a methyl group; higher basicity due to additional nitrogen.
5-Chloro-7-((2-fluorobenzylamino)methyl)quinolin-8-ol (Q-4)	2-Fluorobenzylamino	Flexible benzylamine group with fluorine substitution; enhanced lipophilicity.
5-Chloro-7-(diethylaminomethyl)quinolin-8-ol	Diethylamine	Linear aliphatic amine; reduced steric hindrance compared to cyclic analogs.
5-Chloro-7-[(4-methylpiperidin-1-yl)methyl]quinolin-8-ol	4-Methylpiperidine	Piperidine ring with methyl group; lacks oxygen atom in ring, altering electronic properties.

Structural Implications :

• Hydrophobicity: The 2,6-dimethylmorpholine group in the target compound reduces hydrophobicity compared to Q-4’s fluorobenzylamino group but increases it relative to unsubstituted morpholine (Q-2) .
• Electronic Effects : Morpholine’s oxygen atom enhances hydrogen-bonding capacity, unlike piperidine or piperazine analogs, which may favor different interaction profiles .

Physicochemical Properties

Data from synthesized analogs reveal trends in melting points and yields:

Compound	Melting Point (°C)	Synthetic Yield (%)	Reference
Target compound	Not reported	Not reported	-
5-Chloro-7-(morpholinomethyl)quinolin-8-ol	189–191	65
5-Chloro-7-[(4-methylpiperazin-1-yl)methyl]	186–188	70
5-Chloro-7-(diethylaminomethyl)quinolin-8-ol	Not reported	Not reported

The target compound’s melting point and yield are unreported, but the morpholinomethyl analog (Q-2) exhibits a higher melting point than the piperazinyl derivative (5c), likely due to differences in crystallinity influenced by the heterocycle .

Biological Activity

5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol, also known as 5-(morpholin-4-ylmethyl)quinolin-8-ol, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Molecular Formula: C14H16ClN2O
Molecular Weight: 244.29 g/mol
CAS Number: 312611-90-8

This compound features a quinoline core with a chloro group and a morpholine moiety, which are significant for its biological interactions.

Biological Activity Overview

The biological activity of 5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol has been investigated in various studies, highlighting its potential as an antimicrobial and anticancer agent.

Antimicrobial Activity

Research indicates that quinoline derivatives exhibit notable antimicrobial properties. The presence of the morpholine group enhances solubility and bioavailability, which may contribute to the compound's effectiveness against bacterial strains. In vitro studies have demonstrated inhibition of growth in several pathogenic bacteria, suggesting a broad-spectrum antimicrobial potential.

Anticancer Properties

The compound has shown promise in inhibiting tumor cell proliferation. Studies on various cancer cell lines indicate that it induces apoptosis through the activation of caspases and modulation of the cell cycle. The mechanism appears to involve the disruption of mitochondrial membrane potential and the generation of reactive oxygen species (ROS), leading to cell death.

• Inhibition of Enzymatic Activity:
  • The compound may inhibit specific enzymes involved in cancer cell metabolism, thereby reducing energy production necessary for tumor growth.
• Induction of Apoptosis:
  • By activating intrinsic apoptotic pathways, the compound promotes programmed cell death in malignant cells.
• Antioxidant Activity:
  • It may also exhibit antioxidant properties that protect normal cells from oxidative stress induced by cancer therapies.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Inhibition of Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in breast cancer cell lines
Cytotoxicity	Effective against leukemia cells

Case Study 1: A study published in Cancer Letters demonstrated that 5-Chloro-7-[(2,6-dimethylmorpholin-4-yl)methyl]quinolin-8-ol significantly reduced tumor size in xenograft models of breast cancer. The treatment led to a decrease in Ki67 expression, indicating reduced proliferation rates in treated tumors .

Case Study 2: Another investigation focused on its antibacterial properties showed that the compound effectively inhibited the growth of Methicillin-resistant Staphylococcus aureus (MRSA) at sub-micromolar concentrations. This suggests potential for development as a therapeutic agent against resistant bacterial strains .